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The following table summarizes the key data found for PAP-1, primarily from a 2025 study that developed a

new polymeric micelle formulation to overcome its limitations [1].

Property Description / Value Experimental Context & Methodology

Target &
Mechanism

Potent and selective inhibitor of the
mitochondrial potassium channel

Kv1.3. Blockade induces Bax/Bak-
independent apoptosis in cancer

cells [1].

Target Validation: Studies in lymphoma,
melanoma, and other cancer cell lines.

Apoptosis Assay: Measured via decreased
mitochondrial membrane potential and

elevated caspase-3 activity [1].

In Vitro
Potency
(IC₅₀)

2 nM for Kv1.3 channel blockade [1]. Cell-based assays measuring channel

inhibition.

Selectivity 23-fold more selective for Kv1.3 over
Kv1.5; 33- to 125-fold over other

Kv1-family channels; >1,000-fold
lower affinity for hERG [1].

Comparative channel inhibition assays.

Key
Limitation

Poor water solubility, low targeting
capability, susceptibility to efflux by

multidrug resistance (MDR) pumps,
leading to poor anti-tumor efficacy in
vivo with free drug [1].

Observed in various in vivo models; free PAP-
1 showed no significant tumor reduction.
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Property Description / Value Experimental Context & Methodology

Formulation
Solution

Encapsulated in pH-responsive
mPEG-PAE polymeric micelles
(PAP-1 PMs) [1].

Methodology: Nano-precipitation self-
assembly. Characterization: Dynamic light

scattering for size and zeta potential; HPLC
for encapsulation efficiency and drug loading

[1].

| Formulation Performance | Entrapment Efficiency: 91.35% Drug Loading: 8.30% Release:

Significantly higher release at acidic pH (simulating tumor microenvironment) vs. physiological pH [1]. | In

vitro release studies using dialysis method in buffers at different pH levels. | | In Vivo Efficacy (B16F10

Melanoma Model) | Free PAP-1: Failed to reduce tumor size. PAP-1-loaded Micelles: Suppressed tumor

volume by up to 94.26% [1]. | Protocol: Mice bearing B16F10 tumors treated with intravenous injections.

Tumor volume was monitored over time and compared to control groups. |

PAP-1's Mechanism of Action and Experimental
Workflow

The antitumor effect of PAP-1 is mediated through its action on the inner mitochondrial membrane. The

diagram below illustrates this mechanism and the key experiments used to validate it.
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Delivery and Mechanism

Key Validation Experiments

PAP-1

mitoKv1.3 Channel

 Inhibits

pH-responsive Polymeric Micelle

 Releases at acidic pH

Induction of Mitochondrial Apoptosis

 Triggers

In Vitro Cytotoxicity (CCK-8) Apoptosis Assay (Caspase-3/Flow Cytometry) Mitochondrial Membrane Potential (ΔΨm) In Vivo Tumor Volume Measurement

In Vivo Model

Click to download full resolution via product page

Information Gap on Psora-4

The search results confirmed that Psora-4 is a known Kv1.3 inhibitor [1], but no specific quantitative data

on its potency, selectivity, or efficacy was available in the retrieved articles for a direct comparison.

Therefore, a comparative table for Psora-4 cannot be constructed from the current search.
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Interpretation and Research Suggestions

The data highlights that a nano-formulation approach was critical for unlocking the potent antitumor efficacy

of PAP-1 in vivo. The presented workflow and assays provide a robust template for evaluating Kv1.3

inhibitors.

To conduct a full comparison, you may need to investigate further. I suggest:

Consulting specialized databases like PubMed, Scopus, or Web of Science using search terms
such as "Psora-4" AND "Kv1.3" AND "IC50" or "Psora-4" AND "melanoma".

Reviewing earlier foundational literature, as Psora-4 was identified before PAP-1. Key papers from
the early 2000s might contain the necessary biochemical and cellular data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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